4-{4-[4-(3-cyclohexylpropanoyl)-1-piperazinyl]-2-pyrimidinyl}morpholine

• IUPAC Name: 3-cyclohexyl-1-[4-(2-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C21H33N5O2/c27-20(7-6-18-4-2-1-3-5-18)25-12-10-24(11-13-25)19-8-9-22-21(23-19)26-14-16-28-17-15-26/h8-9,18H,1-7,10-17H2
• InChI Key: CGMIZKIFBODNPL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCOCC4
• Molecular Formula: C21H33N5O2
• Molecular Weight: 387.5 g/mol

Description

4-{4-[4-(3-cyclohexylpropanoyl)-1-piperazinyl]-2-pyrimidinyl}morpholine is a useful research compound. Its molecular formula is C21H33N5O2 and its molecular weight is 387.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 387.26342531 g/mol and the complexity rating of the compound is 485. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Given its complex structure, it could potentially interact with a variety of biological molecules, such as proteins or nucleic acids.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, reactivity, and biological activity. This could include studies to optimize its synthesis, investigations of its reactivity under various conditions, and biological assays to determine its activity against different targets.